BENGHE Foundational & Exploratory

Check Availability & Pricing

An Examination of the Physicochemical
Characteristics of 6-Heneicosyn-11-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Heneicosyn-11-one

Cat. No.: B15370859
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Introduction

6-Heneicosyn-11-one is an organic compound with the molecular formula C21HszsO. It is
classified as a ketone and an alkyne, containing a carbonyl functional group at the 11th carbon
position and a carbon-carbon triple bond at the 6th position of its 21-carbon chain. This
document aims to provide a comprehensive overview of the known physical properties of 6-
Heneicosyn-11-one. However, it is important to note that publicly available data on this
specific compound is limited. It is primarily documented as a synthetic intermediate in the
preparation of (Z)-6-heneicosen-11-one, a sex pheromone of the Douglas fir tussock moth.[1]

[2]

Quantitative Physical Properties

A thorough review of scientific literature and chemical databases reveals a scarcity of
experimentally determined physical properties for 6-Heneicosyn-11-one. The available data is
summarized in the table below.
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Physical Property Value Notes

Molecular Formula C21H380

Calculated from the molecular

Molecular Weight 306.5 g/mol

formula.

] Described in a synthetic

Appearance Pale yellow oil

procedure.[1]
Boiling Point Not available
Melting Point Not available
Density Not available
Solubility Not available
Refractive Index Not available

The lack of comprehensive data necessitates that any application or further research involving
this compound would likely require experimental determination of its key physical properties.

Experimental Protocols

Detailed experimental protocols for the measurement of the physical properties of 6-
Heneicosyn-11-one are not published. However, standard methodologies for the
characterization of ketones and alkynes would be applicable.

General Protocol for Determining Boiling Point (Not Performed): The boiling point of a liquid
sample such as 6-Heneicosyn-11-one could be determined by distillation under reduced
pressure to prevent decomposition. The boiling point would be recorded as the temperature at
which the liquid and vapor phases are in equilibrium, corrected to standard pressure.

General Protocol for Determining Density (Not Performed): The density could be measured
using a pycnometer. The mass of a known volume of the substance would be determined at a
specific temperature, and the density calculated by dividing the mass by the volume.

Synthesis and Logical Workflow
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6-Heneicosyn-11-one is synthesized from an epoxy ketone precursor. The workflow involves
the ring-opening of the epoxide and subsequent rearrangement to form the alkyne.
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Caption: Synthetic workflow for 6-Heneicosyn-11-one.

Conclusion

While 6-Heneicosyn-11-one is a known chemical entity, its physical properties have not been
extensively characterized in the available scientific literature. The information presented here is
based on its molecular formula and its appearance as described in a synthetic context.
Researchers and drug development professionals requiring detailed physical property data for
this compound will need to undertake experimental measurements. The provided synthetic
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workflow offers a logical pathway for its preparation, which is the first step in enabling such
characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15370859?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/22167090_Pheromone_synthesis_II_A_synthesis_of_Z-6-heneicosen-11-one_The_sex_pheromone_of_the_Douglas_fir_tussock_moth
https://www.researchgate.net/publication/286382092_Synthesis_of_heneicos-6Z-en-11-one_dec-5Z-en-l-yl_acetate_dec-5Z-En-1-y1-3-methylbutanoate_insect_sex_pheromones
https://www.benchchem.com/product/b15370859#what-are-the-physical-properties-of-6-heneicosyn-11-one
https://www.benchchem.com/product/b15370859#what-are-the-physical-properties-of-6-heneicosyn-11-one
https://www.benchchem.com/product/b15370859#what-are-the-physical-properties-of-6-heneicosyn-11-one
https://www.benchchem.com/product/b15370859#what-are-the-physical-properties-of-6-heneicosyn-11-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15370859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15370859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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